Cas no 17282-02-9 (3-bromo-5-methylpyridin-2-ol)

• Product Name: 3-bromo-5-methylpyridin-2-ol
• CAS No: 17282-02-9
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD03791312
• CID: 50709
• PubChem ID: 3725261
• Update Time: 2025-06-15

3-bromo-5-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylpyridin-2(1H)-one
• 5-Bromo-2-hydroxy-3-picoline
• 3-Bromo-5-methyl-2-pyridone
• 3-Bromo-2-hydroxy-5-methylpyridine
• 2-HYDROXY-3-BROMO-5-METHYLPYRIDINE
• 5-BROMO-2-CHLORO-6-METHYLPYRIDINE
• 3-bromo-5-methyl-1H-pyridin-2-one
• 3-Bromo-5-methyl-2-pyridinol
• 3-Bromo-5-methylpyridin-2-ol
• TIMTEC-BB SBB003679
• 3-Bromo-2-hydroxy-5-picoline
• 2-HYDROXY-3-BROMO-5-PICOLINE
• 3-bromo-5-methyl-2(1H)-pyridone
• 3-BROMO-5-METHYL-2(1H)-PYRIDINONE
• 3-Bromo-5-methyl-pyridin-2-ol
• 2(1H)-Pyridinone, 3-bromo-5-methyl-
• 3-Bromo-2-hydroxy-5-picoline (3-Bromo-2-hydroxy-5-methylpyridine)
• PubChem6529
• KSC495O3B
• 5-Bromo-6-hydroxy-3-picoline
• AKOS015834420
• MFCD03791312
• EN300-179948
• FT-0656753
• AC-5170
• FS-3429
• J-512040
• AMY31245
• B3350
• 3-Bromo-2-hydroxy-5-methylpyridine, 97%
• SY019176
• A3807
• AKOS015891790
• DTXSID00395569
• AB16221
• CS-W003118
• 17282-02-9
• SCHEMBL1542620
• KHBRMXVUQOVORD-UHFFFAOYSA-N
• BBL102276
• STL556075
• 3-bromo-5-methylpyridin-2-ol

• MDL： MFCD03791312
• Inchi： 1S/C6H6BrNO/c1-4-2-5(7)6(9)8-3-4/h2-3H,1H3,(H,8,9)
• InChI Key： KHBRMXVUQOVORD-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C)C=1)=O
• BRN： 1423374

Computed Properties

• Exact Mass: 186.96300
• Monoisotopic Mass: 186.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.622
• Melting Point: 158.0 to 163.0 deg-C
• Boiling Point: 324℃ at 760 mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.573
• PSA: 33.12000
• LogP: 1.85810
• Solubility: Uncertain

3-bromo-5-methylpyridin-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R37/38; R41
• Packing Group：III
• Safety Term：S26;S36/37/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-bromo-5-methylpyridin-2-ol

Recent Advances in the Study of 3-Bromo-5-methylpyridin-2-ol (CAS: 17282-02-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-methylpyridin-2-ol (CAS: 17282-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyridine core substituted with bromine and hydroxyl groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the most notable advancements in the study of 3-bromo-5-methylpyridin-2-ol is its role in the development of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have utilized 3-bromo-5-methylpyridin-2-ol as a scaffold to design potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high inhibitory activity against specific tyrosine kinases, with promising results in preclinical models of breast cancer.

In addition to its applications in oncology, 3-bromo-5-methylpyridin-2-ol has shown potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy as a precursor for synthesizing novel antibacterial agents. The bromine substituent on the pyridine ring was found to enhance the compound's reactivity, enabling the formation of diverse derivatives with broad-spectrum activity against Gram-positive and Gram-negative bacteria. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's utility in neurological research. A 2022 publication in ACS Chemical Neuroscience reported that 3-bromo-5-methylpyridin-2-ol derivatives could modulate neurotransmitter receptors, such as GABA_A receptors, which are implicated in anxiety and epilepsy. The study revealed that certain derivatives exhibited anxiolytic and anticonvulsant effects in animal models, suggesting their potential as leads for developing new central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and functionalization of 3-bromo-5-methylpyridin-2-ol. A 2023 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route for this compound, utilizing green chemistry principles. This development is particularly significant for industrial-scale applications, as it reduces the reliance on hazardous reagents and minimizes waste generation.

In conclusion, the compound 3-bromo-5-methylpyridin-2-ol (CAS: 17282-02-9) continues to be a valuable asset in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas underscore its importance in modern drug discovery. Future research is expected to further explore its applications, particularly in the design of next-generation therapeutics with improved efficacy and safety profiles.